Cas no 921833-84-3 ({1-(2H-1,3-benzodioxol-5-yl)methyl-2-{(4-bromophenyl)methylsulfanyl}-1H-imidazol-5-yl}methanol)

• Product Name: {1-(2H-1,3-benzodioxol-5-yl)methyl-2-{(4-bromophenyl)methylsulfanyl}-1H-imidazol-5-yl}methanol
• CAS No: 921833-84-3
• MF: C₁₉H₁₇BrN₂O₃S
• MW: 433.318882703781
• CID: 6103816
• PubChem ID: 41159197
• Update Time: 2025-05-25

{1-(2H-1,3-benzodioxol-5-yl)methyl-2-{(4-bromophenyl)methylsulfanyl}-1H-imidazol-5-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(2H-1,3-benzodioxol-5-yl)methyl-2-{(4-bromophenyl)methylsulfanyl}-1H-imidazol-5-yl}methanol
• [3-(1,3-benzodioxol-5-ylmethyl)-2-[(4-bromophenyl)methylsulfanyl]imidazol-4-yl]methanol
• AKOS024628082
• 921833-84-3
• (1-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((4-bromobenzyl)thio)-1H-imidazol-5-yl)methanol
• {1-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[(4-bromophenyl)methyl]sulfanyl}-1H-imidazol-5-yl}methanol
• SR-01000910857
• SR-01000910857-1
• F2200-0519

• Inchi： 1S/C19H17BrN2O3S/c20-15-4-1-13(2-5-15)11-26-19-21-8-16(10-23)22(19)9-14-3-6-17-18(7-14)25-12-24-17/h1-8,23H,9-12H2
• InChI Key： RVZUNFQJKKPSEL-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(SCC2=CC=C(Br)C=C2)N1CC1=CC=C2OCOC2=C1)O

Computed Properties

• Exact Mass: 432.01433g/mol
• Monoisotopic Mass: 432.01433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 81.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on {1-(2H-1,3-benzodioxol-5-yl)methyl-2-{(4-bromophenyl)methylsulfanyl}-1H-imidazol-5-yl}methanol

Research Briefing on 921833-84-3 and {1-(2H-1,3-benzodioxol-5-yl)methyl-2-{(4-bromophenyl)methylsulfanyl}-1H-imidazol-5-yl}methanol

The chemical compound 921833-84-3, along with its derivative {1-(2H-1,3-benzodioxol-5-yl)methyl-2-{(4-bromophenyl)methylsulfanyl}-1H-imidazol-5-yl}methanol, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide a comprehensive overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 921833-84-3, which contribute to its promising pharmacological properties. The compound's imidazole core, coupled with the benzodioxole and bromophenyl substituents, enhances its binding affinity to specific biological targets. Researchers have employed advanced computational modeling techniques to predict the compound's interactions with various enzymes and receptors, paving the way for targeted drug design.

In vitro and in vivo studies on {1-(2H-1,3-benzodioxol-5-yl)methyl-2-{(4-bromophenyl)methylsulfanyl}-1H-imidazol-5-yl}methanol have demonstrated its efficacy in modulating inflammatory pathways. The compound has shown potent inhibitory effects on key pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for autoimmune diseases and chronic inflammatory conditions. Furthermore, its metabolic stability and low toxicity profile make it a viable candidate for further preclinical development.

One of the most notable advancements in this area is the successful synthesis of 921833-84-3 derivatives with improved pharmacokinetic properties. Researchers have optimized the reaction conditions to achieve higher yields and purity, facilitating large-scale production for clinical trials. Additionally, novel formulations, such as nanoparticle-based delivery systems, are being explored to enhance the compound's bioavailability and target specificity.

The mechanistic studies have revealed that {1-(2H-1,3-benzodioxol-5-yl)methyl-2-{(4-bromophenyl)methylsulfanyl}-1H-imidazol-5-yl}methanol exerts its effects through the modulation of the NF-κB signaling pathway. This finding aligns with the growing body of evidence supporting the role of NF-κB in various pathological conditions, including cancer and neurodegenerative diseases. The compound's ability to selectively inhibit NF-κB activation without affecting other critical cellular processes underscores its therapeutic potential.

Despite these promising results, challenges remain in the clinical translation of these compounds. Issues such as off-target effects, drug resistance, and formulation stability need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of 921833-84-3-based therapies.

In conclusion, the latest research on 921833-84-3 and its derivative {1-(2H-1,3-benzodioxol-5-yl)methyl-2-{(4-bromophenyl)methylsulfanyl}-1H-imidazol-5-yl}methanol highlights their significant potential in the pharmaceutical industry. Continued exploration of their biological mechanisms and therapeutic applications will undoubtedly contribute to the advancement of precision medicine and targeted therapies.